N,N,3-trimethyl-2,3-dihydro-1-benzofuran-2-carboxamide

• IUPAC Name: N,N,3-trimethyl-2,3-dihydro-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C12H15NO2/c1-8-9-6-4-5-7-10(9)15-11(8)12(14)13(2)3/h4-8,11H,1-3H3
• InChI Key: DIICKORZNKHBSX-UHFFFAOYSA-N
• Canonical SMILES: CC1C(OC2=CC=CC=C12)C(=O)N(C)C
• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol

Description

N,N,3-trimethyl-2,3-dihydro-1-benzofuran-2-carboxamide, also known as TMDQ, is a chemical compound with potential applications in scientific research. It is a white crystalline solid with a molecular formula of C13H17NO2 and a molar mass of 219.28 g/mol. TMDQ has been found to exhibit interesting biochemical and physiological effects, making it a promising candidate for further investigation. In

Scientific Research Applications

N,N,3-trimethyl-2,3-dihydro-1-benzofuran-2-carboxamide has been found to have potential applications in scientific research, particularly in the fields of chemistry and biology. It has been used as a reagent in various chemical reactions, including the synthesis of heterocycles and the preparation of amides and esters. This compound has also been used as a catalyst in several organic reactions, such as the oxidation of alcohols and the reduction of ketones.
In the field of biology, this compound has been found to exhibit interesting bioactivity. It has been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antimicrobial agents. This compound has also been found to inhibit the growth of cancer cells, indicating its potential as an anticancer agent. Furthermore, this compound has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation.

Mechanism of Action

The exact mechanism of action of N,N,3-trimethyl-2,3-dihydro-1-benzofuran-2-carboxamide is not fully understood, but several studies have suggested that it may act through multiple pathways. For example, this compound has been shown to inhibit the activity of enzymes involved in bacterial cell wall synthesis, leading to the disruption of bacterial cell growth and division. This compound has also been found to inhibit the activity of enzymes involved in the biosynthesis of ergosterol, a key component of fungal cell membranes, leading to the disruption of fungal cell growth and division. In addition, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells, suggesting that it may act as an anticancer agent through this mechanism.
Biochemical and Physiological Effects
This compound has been found to exhibit several interesting biochemical and physiological effects. For example, it has been shown to inhibit the activity of several enzymes involved in bacterial and fungal cell growth and division, making it a potential candidate for the development of new antimicrobial agents. This compound has also been found to induce apoptosis in cancer cells, indicating its potential as an anticancer agent. Furthermore, this compound has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

N,N,3-trimethyl-2,3-dihydro-1-benzofuran-2-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize and is commercially available, making it readily accessible to researchers. This compound has also been found to be stable under a wide range of conditions, making it suitable for use in various experimental settings. However, this compound does have some limitations. It is relatively expensive compared to other reagents and may not be suitable for large-scale experiments. In addition, this compound can be toxic at high concentrations, so caution should be taken when handling and using this compound.

Future Directions

There are several potential future directions for research on N,N,3-trimethyl-2,3-dihydro-1-benzofuran-2-carboxamide. One area of interest is the development of new antimicrobial agents based on this compound. Further investigation into the mechanism of action of this compound could also lead to the development of new drugs for the treatment of cancer and inflammation. In addition, there is potential for the use of this compound as a catalyst in organic reactions, which could lead to the development of more efficient and sustainable chemical processes. Further research is also needed to explore the potential applications of this compound in other fields, such as materials science and nanotechnology.
Conclusion
In conclusion, this compound is a promising chemical compound with potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. This compound has been found to exhibit interesting bioactivity, making it a potential candidate for further investigation in various fields of research.

Synthesis Methods

N,N,3-trimethyl-2,3-dihydro-1-benzofuran-2-carboxamide can be synthesized through a multi-step process starting from commercially available starting materials. One of the most common methods for synthesizing this compound involves the reaction of 3,4-dihydro-2H-pyran with trimethylamine in the presence of acetic acid. The resulting product is then reacted with phosgene to form the final this compound product. Several other synthesis methods have also been reported in the literature, including the use of different starting materials and reaction conditions.